Cas no 1917270-81-5 (2-(3-methoxy-2-nitrophenyl)butanoic acid)
1917270-81-5 structure
Product Name:2-(3-methoxy-2-nitrophenyl)butanoic acid
CAS No:1917270-81-5
Molecular Formula:C11H13NO5
Molecular Weight:239.224623441696
CID:5905326
PubChem ID:104572169
2-(3-methoxy-2-nitrophenyl)butanoic acid Properties
Names and Identifiers
-
- 2-(3-methoxy-2-nitrophenyl)butanoic acid
- 1917270-81-5
- EN300-1845971
-
- InChIKey： YLOCGGAPHWSXIF-UHFFFAOYSA-N
- Inchi： 1S/C11H13NO5/c1-3-7(11(13)14)8-5-4-6-9(17-2)10(8)12(15)16/h4-7H,3H2,1-2H3,(H,13,14)
- SMILES： O(C)C1=CC=CC(=C1[N+](=O)[O-])C(C(=O)O)CC
Computed Properties
- Exact Mass: 239.07937252g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 4
- Monoisotopic Mass: 239.07937252g/mol
- Heavy Atom Count: 17
- Complexity: 288
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 92.4Ų
2-(3-methoxy-2-nitrophenyl)butanoic acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1845971-0.05g |
2-(3-methoxy-2-nitrophenyl)butanoic acid |
1917270-81-5 | 0.05g |
$587.0 | 2023-09-19 |
2-(3-methoxy-2-nitrophenyl)butanoic acid Related Literature
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Yohan Bouyrie,Raju Chetty,Koichiro Suekuni,Noriyuki Saitou,Noriko Yoshizawa,Toshiro Takabatake J. Mater. Chem. C, 2020,8, 6442-6449
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2. Corrigenda
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Stefano Carli,Elisabetta Benazzi,Laura Casarin,Tatiana Bernardi,Valerio Bertolasi,Roberto Argazzi,Stefano Caramori,Carlo Alberto Bignozzi Phys. Chem. Chem. Phys., 2016,18, 5949-5956
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Pedro Martins,Carlos M. Costa,Maria Benelmekki,Gabriela Botelho,Senentxu Lanceros-Mendez CrystEngComm, 2012,14, 2807-2811
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Stefano Fornasaro,Antonio Rapani,Federica Farina,Marigona Ibishi,Giulia Pisnoli,Claudio Stacchi,Valter Sergo,Alois Bonifacio,Roberto Di Lenarda,Federico Berton Analyst, 2024,149, 885-894
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Weici Xu,Yuanzhen Li,Rui Liu,Shuang Yang,Jian Liu,Xinqiang Fang Org. Chem. Front., 2019,6, 290-298
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Charlotte Juel Fristrup,Katja Jankova,Søren Hvilsted Polym. Chem., 2010,1, 1696-1701
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Cheng Du,Liu Zhong,Jie Gao,Shuhuang Zhong,Heng Liao,Haiyang Gao,Qing Wu Polym. Chem., 2019,10, 2029-2038
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